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Cat. No.: B102721 Get Quote

Technical Support Center: Methohexital
Anesthesia in Laboratory Mice
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the use of Methohexital for anesthesia in different strains of

laboratory mice. The following information is intended to serve as a reference and should be

adapted to specific experimental protocols and institutional guidelines.

Frequently Asked Questions (FAQs)
Q1: What is a recommended starting dose of Methohexital for mouse anesthesia?

A1: Published data on specific Methohexital dosages for various mouse strains is limited.

However, a study involving C3H/Neu mice reported successful short-term immobilization with

an intraperitoneal (IP) dose of 44 mg/kg. It is crucial to note that anesthetic sensitivity can vary

significantly between mouse strains. Therefore, it is strongly recommended to start with a lower

dose and carefully titrate upwards to achieve the desired anesthetic depth while closely

monitoring the animal.

Q2: How do I prepare a Methohexital solution for intraperitoneal injection?

A2: Methohexital sodium is typically supplied as a powder for reconstitution. To prepare a

solution for injection, sterile water for injection or 0.9% sodium chloride are acceptable diluents.
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For intermittent IV and rectal administration in humans, a 1% solution (10 mg/mL) is often used.

[1][2] For continuous drip anesthesia, a 0.2% solution is prepared.[1][2] When preparing

solutions, always use aseptic techniques.

Q3: How do I perform an intraperitoneal (IP) injection in a mouse?

A3: Proper restraint is crucial for a safe and effective IP injection. The injection site is typically

the lower right quadrant of the abdomen to avoid the cecum and urinary bladder.[3][4]

Restraint: Gently restrain the mouse by the scruff of the neck and turn it to expose the

abdomen, tilting the head slightly downwards.

Injection Site: Identify the lower right abdominal quadrant.

Injection: Insert a 25-27 gauge needle at a 30-45 degree angle.[4] Before injecting, gently

pull back on the plunger to ensure no fluid (e.g., urine or blood) is aspirated. Inject the

solution smoothly.

Q4: How can I assess the depth of anesthesia in a mouse?

A4: Anesthetic depth should be monitored continuously. Key indicators include:

Loss of Righting Reflex: The mouse does not attempt to return to a sternal position when

placed on its back.

Loss of Pedal Withdrawal Reflex: No withdrawal of the limb in response to a firm toe pinch.

This is a key indicator of a surgical plane of anesthesia.

Muscle Relaxation: The jaw and general muscle tone should be relaxed.

Respiratory Rate: Monitor for a stable and regular respiratory pattern.

Q5: What are the normal vital signs for a mouse under anesthesia?

A5: It is essential to monitor vital signs to ensure the well-being of the animal.
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Parameter Normal Range Under Anesthesia

Respiratory Rate
55 - 100 breaths/min (a 50% drop can be

normal)[5][6]

Heart Rate 300 - 500 beats/min[5]

Body Temperature 36.0°C - 38.0°C (96.8°F - 100.4°F)[5][6]

Q6: What are the potential side effects of Methohexital in mice?

A6: While specific data for mice is limited, potential side effects observed in humans that

researchers should be aware of include respiratory depression, apnea, hypotension (low blood

pressure), and tachycardia (fast heart rate).[7][8][9] Muscle twitching, coughing, and hiccups

can also occur.[2]
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Issue Possible Cause Recommended Action

Inadequate Anesthesia

Insufficient dosage for the

specific mouse strain or

individual.

Administer a small

supplemental dose (e.g., 25%

of the initial dose) and

continue to monitor anesthetic

depth closely. For future

experiments with the same

strain, consider starting with a

slightly higher initial dose.

Improper injection technique

(e.g., subcutaneous instead of

intraperitoneal).

Review and refine your IP

injection technique. Ensure the

needle penetrates the

peritoneal cavity.

Anesthesia is too deep Overdose of Methohexital.

Immediately cease any further

administration of the

anesthetic. Provide supportive

care, including thermal support

to prevent hypothermia and

supplemental oxygen if

available. Monitor vital signs

closely. Be prepared for

emergency resuscitation if

necessary.

Respiratory Depression/Apnea
Known side effect of

barbiturate anesthetics.

Monitor the respiratory rate

and effort continuously. If

breathing becomes shallow or

stops, gently stimulate the

mouse. If respiratory

depression is severe, a

respiratory stimulant like

Doxapram may be

administered under veterinary

guidance.[5]
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Hypothermia
Anesthetized mice are prone

to rapid heat loss.

Use a heating pad or other

warming device to maintain the

mouse's body temperature

within the normal range

throughout the procedure and

recovery.[10]

Unexpected Animal Death

Anesthetic overdose, severe

cardiorespiratory depression,

or underlying health issues in

the mouse.

Review the dosage calculation

and administration technique.

Ensure accurate weighing of

the animal. For future

procedures, consider starting

with a significantly lower dose

and titrating more slowly.

Consult with a veterinarian to

review your protocol.

Experimental Protocols
Methohexital Dosage Calculation and Preparation
Objective: To accurately calculate and prepare a Methohexital solution for intraperitoneal

injection in mice.

Materials:

Methohexital sodium powder

Sterile water for injection or 0.9% sterile saline

Sterile vials

Syringes and needles (25-27 gauge)

Analytical balance

Procedure:
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Determine the desired concentration. A common starting point for injectable anesthetics in

mice is to prepare a solution that allows for an injection volume of approximately 10 mL/kg.

[11]

Calculate the required amount of Methohexital.

Formula: Weight of drug (mg) = Desired concentration (mg/mL) x Final volume (mL)

Reconstitute the Methohexital. Using aseptic technique, add the calculated volume of sterile

diluent to the vial containing the Methohexital powder. Swirl gently to dissolve.

Label the vial clearly with the drug name, concentration, and date of preparation.

Intraperitoneal Anesthesia Induction and Monitoring
Objective: To safely induce and maintain a surgical plane of anesthesia in a mouse using

intraperitoneally administered Methohexital.

Materials:

Prepared Methohexital solution

Mouse of a specific strain (e.g., C57BL/6, BALB/c, CD-1)

Appropriate restraint device

Heating pad

Ophthalmic ointment

Monitoring equipment (e.g., pulse oximeter for rodents, rectal thermometer)

Procedure:

Pre-anesthetic Preparation:

Weigh the mouse accurately on the day of the procedure.
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Calculate the exact volume of the Methohexital solution to administer based on the

recommended starting dose and the mouse's weight.

Apply ophthalmic ointment to the mouse's eyes to prevent corneal drying.[6]

Anesthesia Induction:

Restrain the mouse securely.

Perform the intraperitoneal injection in the lower right abdominal quadrant.

Monitoring Anesthetic Depth:

Immediately after injection, place the mouse on a heating pad in a quiet, observable area.

Assess the loss of the righting reflex.

Once the righting reflex is lost, begin assessing the pedal withdrawal reflex every 2-3

minutes. The absence of a response indicates a surgical plane of anesthesia.

Vital Sign Monitoring:

Monitor and record the respiratory rate, heart rate, and body temperature every 5-10

minutes throughout the procedure.[3]

Recovery:

After the procedure, continue to monitor the mouse on a heating pad until it has fully

regained its righting reflex and is ambulatory.

Do not leave the animal unattended during recovery.[10]
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Experimental Workflow for Methohexital Anesthesia in Mice
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Caption: Workflow for Methohexital Anesthesia.
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Troubleshooting Anesthetic Depth

Recovery
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Caption: Anesthetic Depth Troubleshooting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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